Cas no 2228150-04-5 (5-(3-fluorophenoxy)-2-methylpentan-2-amine)

• Product Name: 5-(3-fluorophenoxy)-2-methylpentan-2-amine
• CAS No: 2228150-04-5
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6254913
• PubChem ID: 165656641
• Update Time: 2025-08-05

5-(3-fluorophenoxy)-2-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenoxy)-2-methylpentan-2-amine
• 2228150-04-5
• EN300-1779946

• Inchi： 1S/C12H18FNO/c1-12(2,14)7-4-8-15-11-6-3-5-10(13)9-11/h3,5-6,9H,4,7-8,14H2,1-2H3
• InChI Key： AQNXNIQOEPEZMM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCC(C)(C)N

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(3-fluorophenoxy)-2-methylpentan-2-amine

Introduction to Compound with CAS No. 2228150-04-5 and Product Name: 5-(3-fluorophenoxy)-2-methylpentan-2-amine

The compound identified by the CAS number 2228150-04-5 and the product name 5-(3-fluorophenoxy)-2-methylpentan-2-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

Structurally, 5-(3-fluorophenoxy)-2-methylpentan-2-amine is characterized by a fluorinated phenyl ring linked to an amine-substituted pentanamine backbone. The presence of the fluorine atom at the 3-position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature makes the compound a promising candidate for further exploration in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their diverse pharmacological properties. The fluorine atom can influence both the electronic and steric properties of the molecule, leading to enhanced bioavailability and improved pharmacokinetic profiles. Studies have demonstrated that fluorinated derivatives can exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways.

The amine functional group in 5-(3-fluorophenoxy)-2-methylpentan-2-amine provides a versatile scaffold for further chemical modifications. Amines are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. This makes the compound a valuable building block for the synthesis of more complex molecules with tailored biological activities.

Recent research has highlighted the importance of fluorinated phenyl ethers in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif present in 5-(3-fluorophenoxy)-2-methylpentan-2-amine aligns with this trend, suggesting potential applications in these fields.

One of the key advantages of this compound is its synthetic accessibility. The presence of readily available starting materials allows for efficient synthesis pathways, which is crucial for both academic research and industrial applications. This accessibility has enabled researchers to explore a wide range of derivatives and analogs, further expanding the potential applications of this compound.

Furthermore, computational studies have been instrumental in understanding the pharmacological properties of 5-(3-fluorophenoxy)-2-methylpentan-2-amine. Molecular modeling techniques have provided insights into its binding interactions with biological targets, helping to rationalize its potential therapeutic effects. These studies have also identified key structural features that can be optimized to enhance its activity and selectivity.

In conclusion, 5-(3-fluorophenoxy)-2-methylpentan-2-amine (CAS No. 2228150-04-5) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and computational tractability, make it an attractive candidate for further development. As research in fluorinated aromatic compounds continues to advance, this compound is likely to play a crucial role in the discovery and development of novel therapeutic agents.